3-{[1-(5-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one

• IUPAC Name: 3-[[1-(5-methoxypyrimidin-2-yl)piperidin-4-yl]methyl]quinazolin-4-one
• InChI: InChI=1S/C19H21N5O2/c1-26-15-10-20-19(21-11-15)23-8-6-14(7-9-23)12-24-13-22-17-5-3-2-4-16(17)18(24)25/h2-5,10-11,13-14H,6-9,12H2,1H3
• InChI Key: LQCJBVBNVSWYKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1)N2CCC(CC2)CN3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol

Description

The compound “3-{[1-(5-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one” is a complex organic molecule that contains a quinazolinone core, a piperidine ring, and a methoxypyrimidine group. Quinazolinones are a class of compounds that have been studied for their potential biological activities. Piperidine is a common building block in many pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the quinazolinone core, the introduction of the piperidine ring, and the attachment of the methoxypyrimidine group. The exact methods would depend on the specific reactions involved and the starting materials used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques such as NMR spectroscopy and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. For example, the quinazolinone core might undergo reactions with nucleophiles or electrophiles, depending on its substitution pattern.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would depend on its exact structure. These properties could be determined through experimental testing.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. For example, if it were a drug, it might interact with a specific protein or enzyme in the body. The exact mechanism would need to be determined through biological testing.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. For example, it might be toxic or hazardous if ingested, inhaled, or in contact with the skin. Safety data would need to be determined through testing.

Future Directions

The future directions for research on this compound could include further studies to determine its biological activity, potential uses as a drug, and its safety profile. Additionally, research could be conducted to optimize its synthesis and improve its properties.